Cas no 84703-25-3 (3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-)

3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)- structure
84703-25-3 structure
Product Name:3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-
CAS No:84703-25-3
MF:C7H8N2O2
MW:152.150621414185
CID:720157
PubChem ID:12843593
Update Time:2025-04-19

3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 3,6-Pyridazinedione,1,2-dihydro-1-(2-propen-1-yl)-
    • 1,2-dihydro-1-(2-propen-1-yl)-3,6-Pyridazinedione
    • 2-prop-2-enyl-1H-pyridazine-3,6-dione
    • DTXSID90511291
    • 2-allyl-6-hydroxy-3-pyridazone
    • 1-(Prop-2-en-1-yl)-1,2-dihydropyridazine-3,6-dione
    • FT-0729634
    • 84703-25-3
    • SCHEMBL6133704
    • Inchi: 1S/C7H8N2O2/c1-2-5-9-7(11)4-3-6(10)8-9/h2-4H,1,5H2,(H,8,10)
    • InChI Key: JEHZPYMCCKTQJD-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(NN1CC=C)=O

Computed Properties

  • Exact Mass: 152.058577502g/mol
  • Monoisotopic Mass: 152.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 49.4Ų
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